
GABAA receptor agent 2 TFA binding affinity
and Ki value

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GABAA receptor agent 2 TFA

Cat. No.: B10768549 Get Quote

In-Depth Technical Guide: GABAA Receptor
Agent 2 TFA
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of the

GABAA receptor agent 2 TFA, a potent and high-affinity antagonist for the γ-aminobutyric

acid type A (GABAA) receptor. This document outlines its binding affinity and Ki values, details

the experimental methodologies for these determinations, and illustrates the relevant signaling

pathways.

Core Data: Binding Affinity and Inhibitory Constant
GABAA receptor agent 2 TFA has been characterized as a high-affinity antagonist. The

quantitative data from published studies are summarized below.
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Parameter Value
Cell/Tissue
Preparation

Receptor
Subtype

Reference

IC50 24 nM

tsA201 cells

expressing

human GABAA

receptors

α1β2γ2 [1]

Ki 28 nM
Rat GABAA

receptors
Not specified [1]

IC50: The half-maximal inhibitory concentration, indicating the concentration of the agent

required to inhibit 50% of the receptor's activity. Ki: The inhibitory constant, representing the

equilibrium dissociation constant of the inhibitor-receptor complex.

Signaling Pathway of a GABAA Receptor Antagonist
The GABAA receptor is a ligand-gated ion channel that, upon binding of the endogenous

neurotransmitter GABA, allows the influx of chloride ions (Cl-). This influx leads to

hyperpolarization of the neuronal membrane, resulting in an inhibitory effect on

neurotransmission.[2] GABAA receptor antagonists, such as GABAA receptor agent 2 TFA,

competitively block the binding of GABA to its receptor. This action prevents the opening of the

chloride channel, thereby inhibiting the calming effect of GABA and leading to an increase in

neuronal excitability.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/gabaa-receptor-agent-2-tfa.html
https://www.medchemexpress.com/gabaa-receptor-agent-2-tfa.html
https://synapse.patsnap.com/article/what-are-gabaa-receptor-antagonists-and-how-do-they-work
https://www.benchchem.com/product/b10768549?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-gabaa-receptor-antagonists-and-how-do-they-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GABAA Receptor Antagonist Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10768549?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gabaa-receptor-agent-2-tfa.html
https://synapse.patsnap.com/article/what-are-gabaa-receptor-antagonists-and-how-do-they-work
https://www.benchchem.com/product/b10768549#gabaa-receptor-agent-2-tfa-binding-affinity-and-ki-value
https://www.benchchem.com/product/b10768549#gabaa-receptor-agent-2-tfa-binding-affinity-and-ki-value
https://www.benchchem.com/product/b10768549#gabaa-receptor-agent-2-tfa-binding-affinity-and-ki-value
https://www.benchchem.com/product/b10768549#gabaa-receptor-agent-2-tfa-binding-affinity-and-ki-value
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10768549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

